Cas no 2137811-63-1 (2,2-Difluoro-3-(2,2,2-trifluoroethoxy)propanoic acid)

• Product Name: 2,2-Difluoro-3-(2,2,2-trifluoroethoxy)propanoic acid
• CAS No: 2137811-63-1
• MF: C₅H₅F₅O₃
• MW: 208.083419561386
• CID: 5298954
• Update Time: 2025-10-24

2,2-Difluoro-3-(2,2,2-trifluoroethoxy)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-3-(2,2,2-trifluoroethoxy)propanoic acid
• Propanoic acid, 2,2-difluoro-3-(2,2,2-trifluoroethoxy)-
• 2,2-Difluoro-3-(2,2,2-trifluoroethoxy)propanoic acid

• Inchi： 1S/C5H5F5O3/c6-4(7,3(11)12)1-13-2-5(8,9)10/h1-2H2,(H,11,12)
• InChI Key： IZYDIQRTHVLCCY-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(COCC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 187
• XLogP3: 1.4
• Topological Polar Surface Area: 46.5

Additional information on 2,2-Difluoro-3-(2,2,2-trifluoroethoxy)propanoic acid

Comprehensive Overview of 2,2-Difluoro-3-(2,2,2-trifluoroethoxy)propanoic acid (CAS No. 2137811-63-1)

2,2-Difluoro-3-(2,2,2-trifluoroethoxy)propanoic acid (CAS No. 2137811-63-1) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of multiple fluorine atoms enhances its metabolic stability and bioavailability, making it a valuable intermediate in the synthesis of advanced materials and bioactive molecules. Researchers are increasingly exploring its applications in drug discovery, particularly in the development of protease inhibitors and enzyme modulators.

The compound's fluorinated backbone contributes to its high electronegativity and lipophilicity, which are critical for optimizing drug-receptor interactions. Recent studies highlight its potential in targeting GPCRs (G-Protein Coupled Receptors), a hot topic in precision medicine. With the rise of AI-driven drug design, computational models frequently reference 2,2-Difluoro-3-(2,2,2-trifluoroethoxy)propanoic acid as a scaffold for virtual screening, aligning with the growing demand for sustainable chemistry and green synthesis methods.

In agrochemical applications, this compound's trifluoroethoxy group exhibits herbicidal and fungicidal activity, addressing global concerns about crop protection and food security. Its low environmental persistence compared to traditional pesticides aligns with the EU Green Deal and EPA regulations, making it a candidate for next-generation agrochemicals. Analytical techniques like LC-MS and NMR spectroscopy are essential for characterizing its purity and stability, topics frequently searched by quality control professionals.

The synthesis of 2,2-Difluoro-3-(2,2,2-trifluoroethoxy)propanoic acid often involves nucleophilic substitution and ester hydrolysis, processes optimized for scalability and yield. Patent literature emphasizes its role in creating biodegradable polymers, a trending area in circular economy discussions. Furthermore, its compatibility with continuous flow chemistry—a technique gaining traction in Industry 4.0—positions it as a fit for automated manufacturing platforms.

From a commercial perspective, suppliers list this compound under categories such as fluorinated building blocks and fine chemicals, with pricing influenced by batch purity and regulatory compliance. FAQs in procurement forums often inquire about its storage conditions (recommended: -20°C under inert gas) and handling precautions, reflecting user concerns about compound integrity. Its CAS No. 2137811-63-1 serves as a key identifier in regulatory submissions and safety data sheets (SDS).

Emerging trends in personalized medicine and catalysis further underscore the relevance of this fluorinated acid. For instance, its derivatives are investigated as PET tracers in oncology imaging, a field with exponential growth due to advancements in diagnostic technologies. Collaborative research between academia and industry continues to uncover novel applications, ensuring 2,2-Difluoro-3-(2,2,2-trifluoroethoxy)propanoic acid remains a compound of interest in multidisciplinary sciences.